Cas no 874394-05-5 (2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester)

• Product Name: 2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester
• CAS No: 874394-05-5
• MF: C₁₅H₂₃N₃O₃
• MW: 293.36142373085
• CID: 1902729
• Update Time: 2025-07-15

2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-[[[(phenylmethyl)amino]carbonyl]amino]ethyl]-,1,1-dimethylethyl ester
• Carbamic acid, [2-[[[(phenylmethyl)amino]carbonyl]amino]ethyl]-, 1,1-dimethylethyl ester (9CI)
• 2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester

• Inchi： 1S/C15H23N3O3/c1-15(2,3)21-14(20)17-10-9-16-13(19)18-11-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,17,20)(H2,16,18,19)
• InChI Key： NVBYVCMUPMNDEC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCNC(NCC1=CC=CC=C1)=O

Additional information on 2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester

Comprehensive Overview of 2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester (CAS No. 874394-05-5)

2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester (CAS No. 874394-05-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its systematic name, plays a critical role in the development of novel therapeutic agents and biochemical probes. Its unique structure, featuring a phenylmethyl group and a carbamic acid tert-butyl ester moiety, makes it a valuable intermediate in medicinal chemistry.

The growing interest in 2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester is driven by its potential applications in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in targeting specific biological pathways, aligning with the current trend of personalized medicine and precision therapeutics. The compound's CAS No. 874394-05-5 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in contemporary scientific investigations.

From a synthetic perspective, 2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester is synthesized through multi-step organic reactions, often involving the protection of amine groups and subsequent coupling reactions. The tert-butyl ester group provides stability under various reaction conditions, making it a preferred choice for intermediate synthesis. This characteristic is particularly valuable in peptide mimetics and prodrug development, where controlled release mechanisms are essential.

In the context of environmental and green chemistry, the compound's biodegradability and low ecotoxicity profile have garnered attention. With increasing regulatory focus on sustainable chemical processes, CAS No. 874394-05-5 is being evaluated for its compatibility with green solvents and catalytic systems. This aligns with the broader industry shift toward eco-friendly synthesis methods, a topic frequently discussed in recent scientific literature and conferences.

The analytical characterization of 2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate structural confirmation, which are critical for its application in sensitive biochemical assays. The compound's phenylmethyl moiety often serves as a spectroscopic marker, facilitating its identification in complex mixtures.

As the pharmaceutical industry continues to explore new chemical entities, 2-(Phenylmethyl)aminocarbonylaminoethyl-carbamic Acid 1,1-dimethylethyl Ester remains a compound of significant interest. Its versatility and compatibility with modern synthetic methodologies position it as a key player in the development of next-generation therapeutics. Researchers and manufacturers alike are encouraged to stay updated on the latest advancements related to CAS No. 874394-05-5, as its applications continue to expand across diverse scientific domains.